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Compound of Interest

Compound Name: Abt-702 hydrochloride

Cat. No.: B15623016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Abt-702 hydrochloride is a potent and selective, non-nucleoside inhibitor of adenosine kinase

(AK) with an IC50 of 1.7 nM.[1][2] By inhibiting AK, Abt-702 effectively increases the

endogenous levels of adenosine, a purine nucleoside with significant roles in cytoprotection

and neuromodulation. This mechanism of action confers Abt-702 with analgesic and anti-

inflammatory properties, making it a valuable tool in preclinical research for pain, inflammation,

and neurological disorders.[3][4] Proper preparation of stock solutions is critical for ensuring the

accuracy and reproducibility of experimental results. These application notes provide a detailed

protocol for the preparation, storage, and handling of Abt-702 hydrochloride stock solutions.

Product Information
Property Value Reference

Molecular Formula C₂₂H₁₉BrN₆O·HCl

Molecular Weight 499.79 g/mol [1]

Appearance Crystalline solid, powder

Purity ≥98% [1]

CAS Number 2624336-92-9 [1]
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Solubility Data
Solvent

Maximum
Concentration

Notes Reference

DMSO 100 mM

Use of fresh,

moisture-free DMSO

is recommended as

absorbed moisture

can reduce solubility.

[5]

Ethanol 3 mg/mL [6][7]

Water Insoluble [5][6][7]

Experimental Protocols
Materials

Abt-702 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, nuclease-free pipette tips

Stock Solution Preparation (10 mM in DMSO)
Pre-weighing Preparation: Before opening, bring the vial of Abt-702 hydrochloride powder

to room temperature to prevent condensation.

Weighing: Accurately weigh out a specific amount of the powder using a calibrated analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.998 mg of

Abt-702 hydrochloride (refer to the Molarity Calculator below). It is advisable to weigh

slightly more than required and adjust the solvent volume accordingly.
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Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

weighed powder. For 4.998 mg, add 1 mL of DMSO.

Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if necessary.

Aliquotting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 1 year).[5]

Molarity Calculator
To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

Example for 1 mL of 10 mM Abt-702 hydrochloride: Mass (mg) = 10 mM x 1 mL x 499.79

g/mol / 1000 = 4.998 mg
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Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing Abt-702 hydrochloride stock solution.
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Simplified Signaling Pathway of Abt-702
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Caption: Abt-702 inhibits adenosine kinase, increasing adenosine levels.
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Safety Precautions
Abt-702 hydrochloride is intended for research use only. Standard laboratory safety practices

should be followed when handling this compound. This includes wearing appropriate personal

protective equipment (PPE) such as gloves, a lab coat, and safety glasses. Avoid inhalation of

the powder and contact with skin and eyes. In case of contact, wash the affected area

thoroughly with water. For detailed safety information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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